asarumin A
asarumin A
Brand Name:
Vulcanchem
CAS No.:
126518-75-0
VCID:
VC0156779
InChI:
InChI=1S/C15H20O5/c1-10(2)15(18,14(17)19-4)11(3)20-13(16)12-8-6-5-7-9-12/h5-11,18H,1-4H3/t11-,15-/m0/s1
SMILES:
CC(C)C(C(C)OC(=O)C1=CC=CC=C1)(C(=O)OC)O
Molecular Formula:
C15H20O5
Molecular Weight:
280.32 g/mol
asarumin A
CAS No.: 126518-75-0
Main Products
VCID: VC0156779
Molecular Formula: C15H20O5
Molecular Weight: 280.32 g/mol
CAS No. | 126518-75-0 |
---|---|
Product Name | asarumin A |
Molecular Formula | C15H20O5 |
Molecular Weight | 280.32 g/mol |
IUPAC Name | [(2S,3S)-3-hydroxy-3-methoxycarbonyl-4-methylpentan-2-yl] benzoate |
Standard InChI | InChI=1S/C15H20O5/c1-10(2)15(18,14(17)19-4)11(3)20-13(16)12-8-6-5-7-9-12/h5-11,18H,1-4H3/t11-,15-/m0/s1 |
Standard InChIKey | GKQJMUAJFMIWIU-NHYWBVRUSA-N |
Isomeric SMILES | C[C@@H]([C@@](C(C)C)(C(=O)OC)O)OC(=O)C1=CC=CC=C1 |
SMILES | CC(C)C(C(C)OC(=O)C1=CC=CC=C1)(C(=O)OC)O |
Canonical SMILES | CC(C)C(C(C)OC(=O)C1=CC=CC=C1)(C(=O)OC)O |
Synonyms | asarumin A methyl 3-benzoyloxy-2-hydroxy-2-isopropylbutyrate |
PubChem Compound | 5492454 |
Last Modified | Nov 11 2021 |
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